Cas no 1804252-47-8 (1-Bromo-1-(3-fluoro-2-methylphenyl)propan-2-one)

• Product Name: 1-Bromo-1-(3-fluoro-2-methylphenyl)propan-2-one
• CAS No: 1804252-47-8
• MF: C₁₀H₁₀BrFO
• MW: 245.088205814362
• CID: 5000862
• Update Time: 2025-10-15

1-Bromo-1-(3-fluoro-2-methylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(3-fluoro-2-methylphenyl)propan-2-one

• Inchi： 1S/C10H10BrFO/c1-6-8(10(11)7(2)13)4-3-5-9(6)12/h3-5,10H,1-2H3
• InChI Key： LTVOCQFMWCYQHN-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC=C(C=1C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-1-(3-fluoro-2-methylphenyl)propan-2-one

Chemical Profile of 1-Bromo-1-(3-fluoro-2-methylphenyl)propan-2-one (CAS No. 1804252-47-8)

1-Bromo-1-(3-fluoro-2-methylphenyl)propan-2-one, identified by its CAS number 1804252-47-8, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of brominated aromatic ketones, characterized by its bromine substituent and a fluoro-methylphenyl group, which contribute to its unique chemical properties and potential biological activities.

The molecular structure of 1-bromo-1-(3-fluoro-2-methylphenyl)propan-2-one consists of a propanone backbone substituted with a bromine atom at the first carbon and a phenyl ring at the second carbon, which is further modified by a fluorine atom and a methyl group. This structural arrangement imparts distinct electronic and steric properties, making it a valuable intermediate in synthetic chemistry. The presence of both bromine and fluorine atoms enhances its reactivity, allowing for further functionalization through various chemical transformations such as cross-coupling reactions, nucleophilic substitutions, and cyclizations.

In recent years, 1-bromo-1-(3-fluoro-2-methylphenyl)propan-2-one has been explored for its potential applications in drug discovery and development. The fluoro-substituted aromatic ring is particularly significant, as fluorine atoms are known to modulate the pharmacokinetic properties of pharmaceutical compounds, including bioavailability, metabolic stability, and binding affinity to biological targets. Researchers have leveraged these properties to design novel molecules with improved therapeutic efficacy.

One of the most compelling aspects of 1-bromo-1-(3-fluoro-2-methylphenyl)propan-2-one is its utility as a building block in the synthesis of more complex organic molecules. For instance, it has been utilized in the preparation of heterocyclic compounds, which are prevalent in many pharmacologically active agents. The bromine atom serves as a versatile handle for palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse functional groups at specific positions within the molecule. This flexibility has made it an indispensable reagent in medicinal chemistry laboratories.

Recent studies have highlighted the role of 1-bromo-1-(3-fluoro-2-methylphenyl)propan-2-one in the development of small-molecule inhibitors targeting specific biological pathways. For example, researchers have investigated its derivatives as potential modulators of enzyme activity, particularly those involved in inflammatory responses and metabolic disorders. The fluoro-substituent has been shown to enhance binding interactions with protein targets, leading to increased potency and selectivity. These findings underscore the importance of structural optimization in drug design and validate the use of 1-bromo-1-(3-fluoro-2-methylphenyl)propan-2-one as a key intermediate.

The synthesis of 1-bromo-1-(3-fluoro-2-methylphenyl)propan-2-one typically involves multi-step organic reactions starting from commercially available precursors. A common synthetic route includes the bromination of an appropriate ketone intermediate followed by fluorination and methylation at the aromatic ring. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

In conclusion, 1-bromo-1-(3-fluoro-2-methylphenyl)propan-2-one (CAS No. 1804252-47-8) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile reactivity. Its applications in drug discovery, particularly as a precursor for biologically active compounds, highlight its importance in modern medicinal research. As scientific understanding continues to evolve, further exploration of this compound is expected to yield novel therapeutic agents with enhanced efficacy and improved patient outcomes.